Cas no 334498-34-9 (N-(5-benzylthiazol-2-yl)-2-phenylacetamide)

• Product Name: N-(5-benzylthiazol-2-yl)-2-phenylacetamide
• CAS No: 334498-34-9
• MF: C₁₈H₁₆N₂OS
• MW: 308.397442817688
• CID: 6483206
• Update Time: 2025-10-28

N-(5-benzylthiazol-2-yl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzylthiazol-2-yl)-2-phenylacetamide
• N-(5-benzyl-1,3-thiazol-2-yl)-2-phenylacetamide
• Benzeneacetamide, N-[5-(phenylmethyl)-2-thiazolyl]-

• Inchi： 1S/C18H16N2OS/c21-17(12-15-9-5-2-6-10-15)20-18-19-13-16(22-18)11-14-7-3-1-4-8-14/h1-10,13H,11-12H2,(H,19,20,21)
• InChI Key： KDDXOJOKTHRKDG-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NC=C(CC3=CC=CC=C3)S2)=O)=CC=CC=C1

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• pka: 9.07±0.50(Predicted)

Additional information on N-(5-benzylthiazol-2-yl)-2-phenylacetamide

N-(5-Benzylthiazol-2-yl)-2-phenylacetamide: A Comprehensive Overview

The compound with CAS No 334498-34-9, commonly referred to as N-(5-benzylthiazol-2-yl)-2-phenylacetamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, pharmacological activities, and the latest research findings that highlight its significance in contemporary scientific studies.

N-(5-Benzylthiazol-2-yl)-2-phenylacetamide belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, forms the core of this molecule. The substituents attached to the thiazole ring—specifically, the benzyl group at position 5 and the acetyl group at position 2—contribute significantly to its chemical reactivity and biological properties. Recent studies have demonstrated that such substitutions can enhance the molecule's stability, solubility, and bioavailability, making it a promising candidate for therapeutic applications.

The synthesis of N-(5-benzylthiazol-2-yl)-2-phenylacetamide involves a multi-step process that typically begins with the preparation of the thiazole precursor. One common approach is the condensation of thiourea with an aldehyde or ketone in the presence of an acid catalyst. This step generates the thiazole ring, which is subsequently functionalized with the desired substituents through nucleophilic substitution or coupling reactions. The final step involves the acylation of the thiazole nitrogen to yield the target compound. Researchers have recently explored more efficient and environmentally friendly synthetic routes, such as microwave-assisted synthesis and catalytic methods, to optimize the production of this compound.

One of the most intriguing aspects of N-(5-benzylthiazol-2-yl)-2-phenylacetamide is its pharmacological profile. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, which are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, it has been demonstrated to inhibit cyclooxygenase (COX) enzymes, which are central mediators of inflammatory responses. Additionally, this compound has shown promise as a potential anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells. Recent research has also highlighted its potential as a neuroprotective agent, with studies indicating its ability to mitigate neuroinflammation and protect against neuronal damage.

The structural versatility of N-(5-benzylthiazol-2-yl)-2-phenylacetamide has opened up new avenues for its application in drug design. By modifying the substituents on the thiazole ring or altering the acetyl group, chemists can tailor the molecule's properties to target specific diseases or improve its pharmacokinetic profile. For example, researchers have explored the incorporation of bioisosteres or prodrug strategies to enhance drug delivery and reduce toxicity. These modifications have led to derivatives with improved efficacy and reduced side effects, further solidifying the importance of this compound in medicinal chemistry.

From an industrial perspective, N-(5-benzylthiazol-2-yl)-2-phenylacetamide holds significant potential as a lead compound for drug development programs targeting inflammatory diseases, cancer, and neurodegenerative disorders. Its unique combination of biological activities and favorable pharmacokinetic properties makes it an attractive candidate for preclinical testing. Moreover, recent advances in computational chemistry and high-throughput screening techniques have enabled researchers to identify novel targets for this compound and optimize its therapeutic potential.

In conclusion, N-(5-benzylthiazol-2-yl)-2-phenylacetamide (CAS No 334498-34-9) is a remarkable molecule that continues to captivate scientists across various disciplines due to its diverse biological activities and structural flexibility. With ongoing research uncovering new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a pivotal role in advancing modern medicine.